Cas no 55956-00-8 (3-Ethyl-3-hexanethiol)

• Product Name: 3-Ethyl-3-hexanethiol
• CAS No: 55956-00-8
• MF: C₈H₁₈S
• MW: 146.293521404266
• CID: 2672275
• PubChem ID: 545347
• Update Time: 2025-04-21

3-Ethyl-3-hexanethiol Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-3-hexanethiol
• 3-ethylhexane-3-thiol
• SCHEMBL3312777
• 3-Hexanethiol, 3-ethyl-
• 1,1-Diethylbutyl hydrosulfide #
• 3-Ethyl-3-hexanthiol
• FHMHOOFOOBLQLZ-UHFFFAOYSA-N
• 55956-00-8
• DTXSID30337891

• Inchi： 1S/C8H18S/c1-4-7-8(9,5-2)6-3/h9H,4-7H2,1-3H3
• InChI Key： FHMHOOFOOBLQLZ-UHFFFAOYSA-N
• SMILES： SC(CC)(CC)CCC

Computed Properties

• Exact Mass: 146.11292175g/mol
• Monoisotopic Mass: 146.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 65
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols